Cas no 57808-63-6 (Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel-)

• Product Name: Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel-
• CAS No: 57808-63-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD11100877
• CID: 371867
• PubChem ID: 68776
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel-
• 2-HYDROXY-2-PHENYL-CYCLOHEXANECARBOXYLIC ACID
• cicloxilic acid
• Cycloxilic acid
• Cicloxilic
• Cicloxillic acid
• cis-2-Hydroxy-2-phenylcyclohexanecarboxylic acid
• cis-2-hydroxy-2-phenyl-r-1-cyclohexanecarboxylic acid
• trans-2-Hydroxy-2-phenyl-cyclohexancarbonsaeure
• AKOS015899814
• (1s,2r)-2-hydroxy-2-phenylcyclohexanecarboxylic acid
• 18WJ167MZN
• Cicloxilic acid [INN]
• Acidum cicloxilicum
• CICLOXILIC ACID [WHO-DD]
• (1S,2R)-2-hydroxy-2-phenylcyclohexane-1-carboxylic acid
• SCHEMBL866481
• 2alpha-Hydroxy-2-phenylcyclohexane-1alpha-carboxylic acid
• NS00053551
• Plecton
• Acido ciclossilico
• Acido cicloxilico
• MFCD06654088
• CS-7290
• Acide cicloxilique [INN-French]
• E85634
• Acido ciclossilico [DCIT]
• Q4726996
• CICLOXILIC ACID [MART.]
• Cicloxilico acido [Spanish]
• Cicloxilico acido
• cis-2-Hidroxi-2-fenilciclohexanocarboxilico acido
• DTXSID701024145
• CHEBI:157630
• UNII-18WJ167MZN
• Acide cicloxilique
• AS-79740
• 57808-63-6
• Cyclohexanecarboxylic acid, 2-hydroxy-2-phenyl-, cis-
• CHEMBL4747495
• HY-U00305
• (1S,2R)-cicloxilic acid
• A831616
• EINECS 260-966-6
• Acido cicloxilico [INN-Spanish]
• Acidum cicloxilicum [INN-Latin]
• cis-2-Hidroxi-2-fenilciclohexanocarboxilico acido [Italian]
• VCZPUGSOJXZKIP-YPMHNXCESA-N

• MDL： MFCD11100877
• Inchi： 1S/C13H16O3/c14-12(15)11-8-4-5-9-13(11,16)10-6-2-1-3-7-10/h1-3,6-7,11,16H,4-5,8-9H2,(H,14,15)/t11-,13+/m1/s1
• InChI Key： VCZPUGSOJXZKIP-YPMHNXCESA-N
• SMILES： O[C@]1(C2C=CC=CC=2)CCCC[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 414.2±45.0 °C at 760 mmHg
• Flash Point: 218.4±25.2 °C
• PSA: 57.53000
• LogP: 2.14900
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols